Cas no 1804359-03-2 (4-(Bromomethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxaldehyde)

• Product Name: 4-(Bromomethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxaldehyde
• CAS No: 1804359-03-2
• MF: C₈H₅BrF₃NO₃
• MW: 300.029412031174
• CID: 4829891
• Update Time: 2025-08-04

4-(Bromomethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxaldehyde

• Inchi： 1S/C8H5BrF3NO3/c9-2-4-1-6(16-8(10,11)12)13-7(15)5(4)3-14/h1,3H,2H2,(H,13,15)
• InChI Key： UATBDSHXEMHQMD-UHFFFAOYSA-N
• SMILES： BrCC1C=C(NC(C=1C=O)=O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 387
• XLogP3: 1.4
• Topological Polar Surface Area: 55.4

Additional information on 4-(Bromomethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxaldehyde

Comprehensive Overview of 4-(Bromomethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS No. 1804359-03-2)

The compound 4-(Bromomethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS No. 1804359-03-2) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the bromomethyl and trifluoromethoxy substituents, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to act as a versatile building block for heterocyclic compounds.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. The presence of the trifluoromethoxy group in this compound aligns with current trends in medicinal chemistry, where fluorinated motifs are increasingly incorporated to improve drug-like properties. Additionally, the aldehyde functionality offers a reactive handle for further derivatization, enabling the creation of diverse molecular architectures. This versatility makes 4-(Bromomethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxaldehyde a sought-after reagent in high-throughput screening and combinatorial chemistry.

From an industrial perspective, the synthesis and scalability of CAS No. 1804359-03-2 have been topics of keen interest. Optimizing its production process while maintaining high purity is critical for its use in large-scale applications. Advances in green chemistry have also prompted researchers to explore eco-friendly synthetic routes for this compound, minimizing waste and reducing the use of hazardous reagents. Such innovations align with global sustainability goals and cater to the growing demand for environmentally responsible chemical manufacturing.

The compound's role in agrochemical development is another area of exploration. Pyridine-based compounds are known for their efficacy in pest control and crop protection. The bromomethyl group in 4-(Bromomethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxaldehyde can be leveraged to design novel pesticides with improved target specificity and reduced environmental impact. This aligns with the agricultural sector's push for safer and more sustainable solutions to address food security challenges.

In the realm of material science, this compound's unique electronic properties, attributed to its pyridine core and electron-withdrawing substituents, make it a candidate for developing advanced materials. Potential applications include organic semiconductors, liquid crystals, and sensors. Researchers are investigating its incorporation into functional polymers to enhance performance characteristics such as thermal stability and conductivity.

Given the compound's multifaceted applications, quality control and analytical characterization are paramount. Techniques like HPLC, NMR, and mass spectrometry are routinely employed to ensure batch-to-batch consistency. Regulatory compliance and adherence to Good Manufacturing Practices (GMP) further underscore its suitability for use in sensitive industries like pharmaceuticals.

As the scientific community continues to explore the potential of 4-(Bromomethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxaldehyde, its relevance in cutting-edge research remains undeniable. Whether in drug discovery, agrochemical innovation, or material science, this compound exemplifies the intersection of chemistry and real-world problem-solving. Its continued study promises to unlock new possibilities across multiple disciplines.